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Introduction

The Temporal Key Integrity Protocol (TKIP) was introduced as an interim security solution for
Wi-Fi networks to replace the notoriously insecure Wired Equivalent Privacy (WEP) protocol.[1]
Designed to run on legacy hardware with only firmware upgrades, TKIP aimed to fix WEP's
critical flaws by introducing a key mixing function, a message integrity check (MIC) called
Michael, and a sequence counter to prevent replay attacks.[1] However, TKIP retains WEP's
underlying RC4 encryption algorithm, making it susceptible to related cryptographic attacks.[1]

Formal methods provide a rigorous, mathematics-based approach to verifying the security
properties of cryptographic protocols like TKIP. These techniques involve creating a precise
model of the protocol and its desired security goals (e.g., confidentiality, authentication,
integrity) and using automated tools or logical inference to prove that the protocol meets these
goals or to discover specific attacks that violate them. The application of formal methods has
been instrumental in uncovering subtle vulnerabilities that might be missed by informal
analysis.

This document provides detailed notes on the application of such methods to TKIP,
summarizing known vulnerabilities discovered and detailing protocols for conducting formal
verification using established tools.
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Application Notes: Key Findings from Formal
Analysis and Security Research

While TKIP was an improvement over WEP, it is no longer considered secure and was officially
deprecated by the IEEE in 2012.[1] Research and analysis, including practical attacks that
mirror the logic of formal verification, have revealed several significant vulnerabilities.

o MIC Key Recovery and Packet Forgery: The Michael algorithm, TKIP's message integrity
check, is known to be weak.[2] Attacks have been demonstrated that can recover the MIC
key, allowing an adversary to decrypt and inject arbitrary packets.[3][4] The Beck-Tews
attack was a foundational practical attack, later improved upon by researchers like Vanhoef
and Piessens to increase the number of injectable packets and efficiently decrypt traffic.[1][3]

[5]16]

¢ Denial-of-Service (DoS) Vulnerabilities: TKIP includes a countermeasure mechanism where
a station will shut down for 60 seconds if two MIC failures are detected within a minute.[7]
Attackers can exploit this by intentionally injecting frames with incorrect MICs, forcing a
network shutdown with minimal effort.[2][8]

» RC4 Keystream Weaknesses: As TKIP uses the RC4 stream cipher, it is vulnerable to
attacks exploiting biases in the RC4 keystream. The NOMORE (Numerous Occurrence
Monitoring & Recovery Exploit) attack, demonstrated in 2015, can decrypt and inject packets
within an hour by exploiting these weaknesses.[1][4]

¢ Key Reinstallation Vulnerabilities (KRACKSs): While not specific to TKIP, the Key
Reinstallation Attack (KRACK) affects the WPA/WPA2 four-way handshake.[9] By forcing the
reinstallation of an already-in-use key, an attacker can reset nonces and replay counters.
This is catastrophic for TKIP, as it enables an adversary to replay, decrypt, and forge
packets.[3][9] Formal proofs of the four-way handshake had previously overlooked the key
installation process, highlighting a gap that these attacks exploited.[9]

Quantitative Data Summary

The following table summarizes quantitative data related to attacks on TKIP, many of which
were discovered or refined through methods akin to formal security analysis.
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Vulnerability /
Attack Vector

Metric

Result /| Time to
Exploit

Notes | Reference

MIC Key Recovery
(Side-Channel)

Time to recover
Michael MIC key

1 to 4 minutes

Bypasses existing
countermeasures,
significantly faster
than previous attacks
(7-8 minutes).[3]

NOMORE Attack
(RC4 Keystream)

Time to decrypt and

inject packets

Within 1 hour

Exploits biases in the
RC4 cipher used by
TKIP.[1][4]

Beck-Tews Attack
(Original)

Decryption Rate

1 byte per minute

Targets small packets
like ARP replies,
taking about 15
minutes for a full ARP

frame.[7]

Denial of Service
(DoS)

Frames required to
halt traffic

2 frames per minute

Triggers TKIP's MIC
failure
countermeasures,
halting all TKIP-
protected traffic.[2][8]

Packet Injection (QoS
Exploit)

Number of injected

frames

Up to 15 arbitrary

frames

Exploits relaxed
sequence
enforcement across
different Quality of
Service (QoS)

queues.[7]

Formal Verification Protocols

This section details methodologies for verifying the security of TKIP using common formal

methods tools. The AVISPA tool is used as a primary example due to its established use in

protocol analysis.[10][11][12]

Protocol: Model Checking TKIP with the AVISPA Tool
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Objective: To automatically verify TKIP's security properties (e.g., authentication, secrecy)

against a Dolev-Yao intruder model.

Methodology:

e Specification in HLPSL.:

Model the roles involved: client, access_point.
Define the protocol sessions, including the 4-way handshake for key establishment.

Specify the cryptographic primitives used in TKIP, such as symmetric key encryption
(skenc), hashing (hash), and message concatenation. Abstract away the specifics of RC4
and Michael, focusing on their intended function.

Example HLPSL role definition snippet:

» Defining Security Goals:

o Secrecy: Specify which keys or nonces should remain secret from the intruder. For

example, the Pairwise Transient Key (PTK) derived during the handshake must be secret.

o Authentication: Specify authentication properties. For example, the client must

authenticate the access point on the received nonce SNonce.

o Execution and Analysis:

Load the HLPSL specification into the AVISPA tool.[10][13]
Run the integrated back-end model checkers (e.g., OFMC, CL-AtSe).
Interpreting Results:

» SAFE: The model checker could not find an attack within the specified bounds. This
increases confidence in the protocol's security under the given model.

» UNSAFE: The tool found an attack. It will output an attack trace, showing the sequence
of messages exchanged between legitimate parties and the intruder that leads to a

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b15613815?utm_src=pdf-body
https://www.benchchem.com/product/b15613815?utm_src=pdf-body
https://www.hackingloops.com/avispa-tool-2/
https://m.youtube.com/watch?v=YvgHw5pr5bA
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15613815?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

violation of the specified goal.[11][13]

o Refinement:
o If an attack is found, analyze the trace to understand the vulnerability.

o Refine the HLPSL model to be more precise or to model countermeasures, and re-run the
verification. For example, one could model the MIC failure countermeasure and verify if it
prevents certain forgery attacks.

Visualizations
Logical Workflow for Formal Verification

The following diagram illustrates the general workflow for analyzing a security protocol like
TKIP using a formal verification tool.
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Caption: Workflow for formal verification of a security protocol.
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TKIP 4-Way Handshake (Simplified)

This diagram shows a simplified message flow of the WPA/TKIP 4-way handshake, which is a

primary target for formal analysis to establish shared keys.

Client Station

%E Pairwise Transient Key (PTK)
e i &M %k (Temporal Key + MIC Keys)

Access Point (AP)

Click to download full resolution via product page

Caption: Simplified message flow of the TKIP 4-way handshake.

Relationship of Key TKIP Vulnerabilities

This diagram illustrates the relationships between core components of TKIP and the
vulnerabilities that exploit them.
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Caption: Relationship between TKIP components and their vulnerabilities.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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